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Compound of Interest

Compound Name: Cy3.5-cooh

Cat. No.: B12066549

Get Quote

The Solvent Vector Effect: DMSO is a powerful chemical penetration enhancer that easily

permeates standard nitrile laboratory gloves[2]. If a Cy3.5-COOH/DMSO stock solution is

spilled or mishandled, the solvent acts as a vector, carrying the synthetic fluorophore (and

any conjugated bioactive compounds) directly through the epidermal barrier.

Environmental Persistence: Synthetic cyanine dyes do not break down in municipal water

treatment plants. Sink disposal is strictly prohibited, as the dye will persist and accumulate in

local waterways[3].

Workflow & Waste Generation
To properly manage disposal, we must first map where the waste is generated during a

standard labeling experiment.
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Workflow of Cy3.5-COOH bioconjugation and corresponding hazardous waste generation

streams.

Operational Disposal Plan: Step-by-Step
Methodologies
Every protocol below is designed as a self-validating system: by following the physical steps,

you inherently comply with EPA and OSHA regulations regarding chemical accumulation and

segregation.

Protocol A: Organic Liquid Waste (Stock Solutions)
Unused or expired 10 mM Cy3.5-COOH stock solutions in DMSO/DMF are combustible and

highly skin-permeable[1],[2].
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Segregation: Collect all expired stock solutions in a designated, chemically compatible High-

Density Polyethylene (HDPE) or glass carboy. Never mix this with strong oxidizers or acids.

Labeling: The container must be explicitly labeled with all constituents. Do not use

abbreviations. Write: "Hazardous Waste: Dimethyl Sulfoxide, Cyanine 3.5 Dye"[4].

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

a flammable materials cabinet[4],[2]. Ensure the container is kept tightly closed unless

actively adding waste.

Protocol B: Aqueous Liquid Waste (Labeling Buffers &
Dialysate)
Unreacted dye separated during dialysis or size-exclusion chromatography is dilute but still

environmentally persistent.

Collection: Route all first-pass wash buffers (e.g., PBS, HEPES) and dialysate into a

dedicated aqueous hazardous waste carboy.

pH Validation: Before sealing the container for final EH&S pickup, verify that the pH of the

aqueous waste is between 5.0 and 11.5. Highly acidic or alkaline solutions can react over

time or degrade the integrity of the waste container.

Disposal: Transfer to your institution's Environmental Health and Safety (EH&S) department

for incineration. Never pour down the drain[3].

Protocol C: The "Triple Rinse" Rule for Empty Vials
Empty reagent vials that once contained pure Cy3.5-COOH powder or concentrated stock

solutions cannot simply be thrown in the trash.

First Rinse: Add a small volume of compatible solvent (e.g., ethanol or DMSO) to the empty

Cy3.5-COOH vial. Vortex briefly and transfer this initial rinseate to the Organic Liquid Waste

container. The first rinse must always be treated as hazardous waste[5].

Subsequent Rinses: Repeat the solvent rinse process two more times to ensure all residual

fluorophore is dissolved and removed.
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Defacing: Use a permanent marker to completely obliterate or deface the original

manufacturer's chemical label[6],[5].

Final Disposal: Once clean, dry, and defaced, the glass vial may be safely disposed of in the

standard laboratory broken glass/solid waste bin[6].

Quantitative Waste Stream Summary
To ensure rapid compliance at the bench, utilize the following matrix to segregate Cy3.5-COOH
waste streams accurately:

Waste Stream
Primary
Components

Primary
Hazard

Container
Specification

Disposal
Route

Solid Waste

Empty vials,

pipette tips,

desalting

columns, gloves

Environmental

persistence

Puncture-

resistant, leak-

proof bin

EH&S Solid

Chemical Waste

Organic Liquid
Cy3.5-COOH,

DMSO, DMF

Combustible,

Skin-permeable

HDPE carboy,

secondary

containment

EH&S Organic

Solvent Waste

Aqueous Liquid

PBS, unreacted

dye, quenched

bioconjugates

Aquatic toxicity
HDPE or Glass

carboy

EH&S Aqueous

Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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